Cas no 1538156-84-1 (3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline)

• Product Name: 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline
• CAS No: 1538156-84-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD23827055
• CID: 4609022
• PubChem ID: 80056301
• Update Time: 2025-06-09

3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline
• Benzenamine, 3-(5-methoxy-1,2,4-oxadiazol-3-yl)-

• MDL： MFCD23827055
• Inchi： 1S/C9H9N3O2/c1-13-9-11-8(12-14-9)6-3-2-4-7(10)5-6/h2-5H,10H2,1H3
• InChI Key： AXHNYLIUVZLAOE-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2N=C(OC)ON=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline

3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline: A Comprehensive Overview

3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline (CAS No. 1538156-84-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aniline moiety and a 5-methoxy-1,2,4-oxadiazole ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The aniline moiety is a fundamental building block in organic synthesis and is widely used in the synthesis of dyes, pharmaceuticals, and agrochemicals. The presence of this moiety in 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline suggests its potential for conjugation with other functional groups to enhance its biological activity. The 5-methoxy-1,2,4-oxadiazole ring, on the other hand, is known for its stability and ability to form hydrogen bonds, which can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that the methoxy group on the oxadiazole ring plays a crucial role in modulating the compound's biological activity by enhancing its lipophilicity and improving its cellular uptake.

In another study conducted by a team of researchers at the University of California, it was demonstrated that 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline derivatives can act as potent inhibitors of specific enzymes involved in cancer cell proliferation. The study identified several derivatives with high selectivity and low toxicity profiles, making them promising candidates for further preclinical and clinical evaluation.

The synthetic accessibility of 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline has also been a subject of interest. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves the reaction of 3-aminoanisole with an appropriate nitrile oxide precursor to form the desired oxadiazole ring. This synthetic approach not only provides high yields but also allows for easy modification of the substituents on the aniline and oxadiazole moieties.

The physicochemical properties of 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline have been extensively studied to understand its behavior in different environments. The compound is known to be moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility can be further enhanced by modifying the substituents on the aniline and oxadiazole rings. Additionally, the compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

In terms of biological activity, 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline has shown promise in various assays designed to evaluate its potential therapeutic effects. For example, it has been tested for its ability to inhibit inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). The results indicate that certain derivatives of this compound can effectively reduce cytokine levels in vitro and may have potential applications in treating inflammatory diseases.

The safety profile of 3-(5-Methoxy-1,2,4-oxadiazol-3-yl)aniline is another critical aspect that has been investigated. Preclinical studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity (NCE), further toxicological studies are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 3-(5-Methoxy-1,2,4-oxadiazol-3-yllanine) (CAS No. 1538156-84-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential benefits and optimize its use in various medical settings.